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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798 Get Quote

CAS Number: 93963-89-4

This technical guide provides a summary of the available information on N-
Isononylcyclohexylamine. Due to a scarcity of published research specifically on this

compound, this document leverages data from structurally related cyclohexylamine derivatives

to infer potential properties and analytical methodologies. This guide is intended for

researchers, scientists, and professionals in drug development who require a foundational

understanding of this chemical entity.

Physicochemical Properties
Quantitative data for N-Isononylcyclohexylamine is not readily available in the public domain.

However, the properties of the parent compound, cyclohexylamine, are well-documented and

provide a baseline for understanding its derivatives.
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Property Cyclohexylamine Data
Inferred Properties for N-
Isononylcyclohexylamine

Molecular Formula C₆H₁₃N C₁₅H₃₁N

Molar Mass 99.17 g/mol 225.42 g/mol

Appearance Clear to yellowish liquid[1]
Likely a colorless to yellow

liquid

Odor Strong, fishy, amine odor[1]
Expected to have a similar

amine-like odor

Boiling Point 134.5 °C[1]

Expected to be significantly

higher due to the larger alkyl

chain

Melting Point -17.7 °C[1] Expected to be higher

Density 0.8647 g/cm³[1]
Likely to be similar, possibly

slightly lower

Solubility in Water Miscible[1]

Expected to have lower

miscibility due to the

hydrophobic isononyl group

Acidity (pKa) 10.64[1]
Expected to have a similar

basicity

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of N-Isononylcyclohexylamine
are not explicitly available. However, a general approach for the analysis of cyclohexylamine

derivatives can be adapted. Gas chromatography (GC) is a common technique for the analysis

of volatile amines.

General Gas Chromatography (GC) Protocol for
Cyclohexylamine Derivatives
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This protocol is a generalized procedure and would require optimization for N-
Isononylcyclohexylamine.

Objective: To detect and quantify N-Isononylcyclohexylamine in a sample matrix.

Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID).

Capillary column suitable for amine analysis (e.g., a base-deactivated column).

Reagents and Materials:

N-Isononylcyclohexylamine standard (if available).

High-purity solvent (e.g., dichloromethane, methanol).

Anhydrous sodium sulfate.

Sample containing the analyte.

Procedure:

Sample Preparation:

For liquid samples, a direct injection may be possible if the concentration is appropriate

and the matrix is simple.

For complex matrices, a liquid-liquid extraction is recommended.

1. Adjust the pH of the aqueous sample to basic conditions (pH > 10) to ensure the amine

is in its free base form.

2. Extract the sample with a suitable organic solvent (e.g., dichloromethane).

3. Repeat the extraction process to ensure quantitative recovery.

4. Combine the organic extracts and dry over anhydrous sodium sulfate.
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5. Concentrate the extract to a known volume.

GC Analysis:

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample or standard into the GC

inlet.

Inlet Temperature: Typically set around 250 °C.

Oven Temperature Program:

Initial temperature: 60-80 °C, hold for 1-2 minutes.

Ramp: Increase the temperature at a rate of 10-20 °C/min to a final temperature of 250-

280 °C.

Hold at the final temperature for 5-10 minutes.

Carrier Gas: Helium or nitrogen at a constant flow rate.

Detector Temperature: Typically set around 280-300 °C.

Data Analysis:

Identify the peak corresponding to N-Isononylcyclohexylamine based on the retention

time of the standard.

Quantify the analyte by comparing the peak area of the sample to a calibration curve

generated from standards of known concentrations.

Signaling Pathways and Mechanism of Action
There is no specific information available in the searched literature regarding the signaling

pathways or the mechanism of action of N-Isononylcyclohexylamine. Research on related

arylcyclohexylamines, a different class of compounds, indicates interaction with various

receptor systems in the central nervous system. However, it is crucial to note that N-
Isononylcyclohexylamine is an aliphatic cyclohexylamine, and its biological activity cannot be

inferred from its aryl-substituted counterparts.
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Visualizations
As no specific experimental workflows or signaling pathways for N-Isononylcyclohexylamine
were identified, a generalized experimental workflow for the analysis of a chemical compound

is provided below.
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Caption: A generalized workflow for chemical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15175798?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cyclohexylamine
https://www.benchchem.com/product/b15175798#n-isononylcyclohexylamine-cas-number-lookup
https://www.benchchem.com/product/b15175798#n-isononylcyclohexylamine-cas-number-lookup
https://www.benchchem.com/product/b15175798#n-isononylcyclohexylamine-cas-number-lookup
https://www.benchchem.com/product/b15175798#n-isononylcyclohexylamine-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15175798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

